Cas no 2548987-01-3 (6-fluoro-4-(3-{octahydrocyclopenta[c]pyrrol-2-yl}azetidin-1-yl)quinazoline)

• Product Name: 6-fluoro-4-(3-{octahydrocyclopenta[c]pyrrol-2-yl}azetidin-1-yl)quinazoline
• CAS No: 2548987-01-3
• MF: C₁₈H₂₁FN₄
• MW: 312.384546995163
• CID: 5311269
• PubChem ID: 154829866
• Update Time: 2025-06-28

6-fluoro-4-(3-{octahydrocyclopenta[c]pyrrol-2-yl}azetidin-1-yl)quinazoline Chemical and Physical Properties

Names and Identifiers

• 2548987-01-3
• 6-fluoro-4-(3-{octahydrocyclopenta[c]pyrrol-2-yl}azetidin-1-yl)quinazoline
• F6725-2468
• AKOS040720216
• 6-Fluoro-4-[3-(hexahydrocyclopenta[c]pyrrol-2(1H)-yl)-1-azetidinyl]quinazoline

• Inchi： 1S/C18H21FN4/c19-14-4-5-17-16(6-14)18(21-11-20-17)23-9-15(10-23)22-7-12-2-1-3-13(12)8-22/h4-6,11-13,15H,1-3,7-10H2
• InChI Key： BLUCQRBYCGZSSH-UHFFFAOYSA-N
• SMILES： N1=C2C(C=C(F)C=C2)=C(N2CC(N3CC4CCCC4C3)C2)N=C1

Computed Properties

• Exact Mass: 312.17502485g/mol
• Monoisotopic Mass: 312.17502485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.308±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 467.4±45.0 °C(Predicted)
• pka: 8.32±0.20(Predicted)

Additional information on 6-fluoro-4-(3-{octahydrocyclopenta[c]pyrrol-2-yl}azetidin-1-yl)quinazoline

Comprehensive Overview of 6-fluoro-4-(3-{octahydrocyclopenta[c]pyrrol-2-yl}azetidin-1-yl)quinazoline (CAS No. 2548987-01-3)

The compound 6-fluoro-4-(3-{octahydrocyclopenta[c]pyrrol-2-yl}azetidin-1-yl)quinazoline (CAS No. 2548987-01-3) is a highly specialized quinazoline derivative that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique structural features, including the fluoro-substituted quinazoline core and the octahydrocyclopenta[c]pyrrole-azetidine moiety, make it a promising candidate for targeting various biological pathways. Researchers are particularly interested in its potential applications in kinase inhibition and cancer therapeutics, aligning with the growing demand for novel small-molecule inhibitors in oncology.

In recent years, the search for selective kinase inhibitors has become a hot topic in pharmaceutical research, with many users querying terms like "quinazoline-based drugs" or "fluoro-substituted heterocycles" in scientific databases. The presence of the 6-fluoro group in this compound enhances its binding affinity and metabolic stability, addressing common challenges in drug design. Additionally, the azetidine ring contributes to improved bioavailability and target specificity, which are critical factors in modern drug development.

The octahydrocyclopenta[c]pyrrole segment of the molecule introduces a rigid, three-dimensional framework that is often associated with GPCR modulation and central nervous system (CNS) targeting. This has led to speculation about its potential in neurodegenerative disease research, another area of high interest among researchers and healthcare professionals. The compound's multi-target potential makes it a subject of ongoing structure-activity relationship (SAR) studies, which are frequently searched in academic and industrial settings.

From a synthetic perspective, the preparation of 6-fluoro-4-(3-{octahydrocyclopenta[c]pyrrol-2-yl}azetidin-1-yl)quinazoline involves sophisticated organic synthesis techniques, including palladium-catalyzed cross-coupling and ring-closing metathesis. These methods are widely discussed in forums and publications, reflecting the compound's relevance to process chemistry and scale-up challenges. Its CAS No. 2548987-01-3 serves as a unique identifier in chemical databases, facilitating efficient retrieval for patent and literature searches.

As the pharmaceutical industry shifts toward personalized medicine and precision oncology, compounds like 6-fluoro-4-(3-{octahydrocyclopenta[c]pyrrol-2-yl}azetidin-1-yl)quinazoline are increasingly valuable. Its molecular weight and lipophilicity parameters align well with Lipinski's Rule of Five, a frequently searched criterion in drug-likeness assessments. Furthermore, its potential for combination therapies and synergistic effects with existing treatments is a subject of active investigation, resonating with current trends in combination drug development.

In conclusion, 6-fluoro-4-(3-{octahydrocyclopenta[c]pyrrol-2-yl}azetidin-1-yl)quinazoline represents a compelling case study in modern medicinal chemistry. Its structural complexity, combined with its therapeutic potential, positions it as a compound of significant interest for researchers exploring next-generation therapeutics. As scientific inquiries continue to evolve, this molecule is likely to remain a focal point in discussions about drug discovery innovation and targeted therapy design.